![molecular formula C23H26FN3O3S B2773541 1-ethyl-6-fluoro-7-(4-methylpiperazin-1-yl)-3-(m-tolylsulfonyl)quinolin-4(1H)-one CAS No. 892784-47-3](/img/structure/B2773541.png)
1-ethyl-6-fluoro-7-(4-methylpiperazin-1-yl)-3-(m-tolylsulfonyl)quinolin-4(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-ethyl-6-fluoro-7-(4-methylpiperazin-1-yl)-3-(m-tolylsulfonyl)quinolin-4(1H)-one is a useful research compound. Its molecular formula is C23H26FN3O3S and its molecular weight is 443.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthetic Approaches and Chemical Properties
Quinoline derivatives, including those with fluorine and piperazinyl substitutions, are synthesized through various methods for potential therapeutic uses. Short and efficient syntheses have been described for basic heterocycles, using condensation and cyclization reactions, demonstrating the versatility of these compounds in chemical synthesis (Chu & Claiborne, 1987). Similarly, novel synthetic approaches have led to the development of quinolone derivatives with enhanced antibacterial activities, showcasing the importance of structural modifications in medicinal chemistry (Ge et al., 2016).
Antibacterial Activity and Therapeutic Potential
Quinoline derivatives are researched for their antibacterial properties, with certain compounds showing significant inhibitory activity against cancer cell lines and potential as topoisomerase I inhibitors (Ge et al., 2016). This highlights their role in the discovery of new therapeutic agents for treating bacterial infections and possibly cancer. Additionally, the synthesis of specific quinolone derivatives has been linked to high broad-spectrum antibacterial activities, illustrating the impact of fluorinated compounds in enhancing the efficacy of antibacterial agents (Stefancich et al., 1985).
Biological Evaluations and Mechanisms
The biological evaluation of quinolone derivatives extends to their potential as topoisomerase inhibitors and their efficacy against various cancer cell lines. The structural variations, including the introduction of fluorine and methylpiperazin-1-yl groups, have been crucial in developing compounds with potent biological activity (Ge et al., 2016). This demonstrates the compound's role in the ongoing search for effective anticancer and antibacterial drugs.
properties
IUPAC Name |
1-ethyl-6-fluoro-3-(3-methylphenyl)sulfonyl-7-(4-methylpiperazin-1-yl)quinolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26FN3O3S/c1-4-26-15-22(31(29,30)17-7-5-6-16(2)12-17)23(28)18-13-19(24)21(14-20(18)26)27-10-8-25(3)9-11-27/h5-7,12-15H,4,8-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXXIQCJTFKMNPM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C(=O)C2=CC(=C(C=C21)N3CCN(CC3)C)F)S(=O)(=O)C4=CC=CC(=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.